Cas no 927800-39-3 (8-BROMO-2-PROPYLQUINOLINE-4-OL)

• Product Name: 8-BROMO-2-PROPYLQUINOLINE-4-OL
• CAS No: 927800-39-3
• MF: C₁₂H₁₂BrNO
• MW: 266.13378238678
• CID: 998924
• PubChem ID: 17750591
• Update Time: 2025-04-20

8-BROMO-2-PROPYLQUINOLINE-4-OL Chemical and Physical Properties

Names and Identifiers

• 8-BROMO-2-PROPYLQUINOLINE-4-OL
• 8-bromo-2-propyl-1H-quinolin-4-one
• 8-BROMO-4-HYDROXY-2-PROPYLQUINOLINE
• 8-Bromo-4-hydroxy-2-n-propylquinoline
• 8-BROMO-2-PROPYLQUINOLIN-4-OL
• MFCD02684133
• 8-Bromo-2-propylquinolin-4(1H)-one
• DTXSID80590590
• 927800-39-3

• Inchi： 1S/C12H12BrNO/c1-2-4-8-7-11(15)9-5-3-6-10(13)12(9)14-8/h3,5-7H,2,4H2,1H3,(H,14,15)
• InChI Key： XLZLSNDAOULKMX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C(C=C(CCC)NC=21)=O

Computed Properties

• Exact Mass: 265.01000
• Monoisotopic Mass: 265.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1A^2
• XLogP3: 3.4

Experimental Properties

• Density: 1.472
• Boiling Point: 384.5°C at 760 mmHg
• Flash Point: 186.4°C
• Refractive Index: 1.65
• PSA: 33.12000
• LogP: 3.65540